Cas no 431899-18-2 (Benzene, 1-ethoxy-2-(pentyloxy)- (9CI))

Benzene, 1-ethoxy-2-(pentyloxy)- (9CI) structure
431899-18-2 structure
Product Name:Benzene, 1-ethoxy-2-(pentyloxy)- (9CI)
CAS No:431899-18-2
MF:C13H20O2
MW:208.296704292297
CID:1022748
PubChem ID:21880323
Update Time:2025-04-20

Benzene, 1-ethoxy-2-(pentyloxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-ethoxy-2-(pentyloxy)- (9CI)
    • 1-ethoxy-2-pentoxybenzene
    • SCHEMBL1276813
    • DTXSID30619306
    • Benzene, 1-ethoxy-2-(pentyloxy)-
    • 1-Ethoxy-2-(pentyloxy)benzene
    • DB-285257
    • CHEMBL2252463
    • 431899-18-2
    • Inchi: 1S/C13H20O2/c1-3-5-8-11-15-13-10-7-6-9-12(13)14-4-2/h6-7,9-10H,3-5,8,11H2,1-2H3
    • InChI Key: GLVIMRBXUNCALJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1OCC)CCCCC

Computed Properties

  • Exact Mass: 208.146329876g/mol
  • Monoisotopic Mass: 208.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 18.5Ų
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